N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-nitrophenyl)oxalamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N'-(2-nitrophenyl)oxamide
• InChI: InChI=1S/C22H20N4O5/c27-21(22(28)24-16-7-2-4-9-18(16)26(29)30)23-14-19(20-10-5-13-31-20)25-12-11-15-6-1-3-8-17(15)25/h1-10,13,19H,11-12,14H2,(H,23,27)(H,24,28)
• InChI Key: MXOMDWXMJZDRHU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C(=O)NC3=CC=CC=C3[N+](=O)[O-])C4=CC=CO4
• Molecular Formula: C22H20N4O5
• Molecular Weight: 420.4 g/mol

Description

N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-nitrophenyl)oxalamide is a chemical compound with the molecular formula C26H21N5O5. It is a potential drug candidate that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Properties

The research on N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-nitrophenyl)oxalamide and related compounds focuses on their synthesis and potential applications in various fields, including organic chemistry, materials science, and pharmacology. Notably, this compound's synthesis involves complex chemical reactions that enable the creation of novel structures with specific properties.

A study by Mamedov et al. (2016) developed a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating a method that could potentially be adapted for the synthesis of compounds similar to N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-nitrophenyl)oxalamide. This method is high yielding and provides a useful formula for synthesizing both anthranilic acid derivatives and oxalamides, suggesting potential for broader applications in chemical synthesis and drug development Mamedov et al., 2016.

Potential Pharmaceutical Applications

The compound's structural components, such as the furan and indole moieties, are of interest due to their presence in molecules with significant biological activities. For instance, Zhu et al. (2014) investigated the electrochromic properties of oxazine derivatives, highlighting the potential for such structures to contribute to innovative pharmacological applications through their unique electrochromic and microkinetic behaviors Zhu et al., 2014.

Diana et al. (2019) explored benzo-furan derivatives for their anti-tumoral activity, indicating that compounds featuring furan and nitrophenyl groups might also possess valuable pharmacological properties Diana et al., 2019.

Molecular Rearrangements and Chemical Reactions

Further research by Favresse et al. (2000) on organotin mediated nitration in heteroaromatic series provides insights into the chemical reactivity of compounds containing furan and nitrophenyl groups, suggesting potential pathways for modifying the compound of interest to enhance its properties or develop new derivatives Favresse et al., 2000.

Zhang et al. (2016) demonstrated the synthesis of oxazolo[3,2-a]indolone and spiro[furan-2,2'-indolin]one through a visible-light-induced aerobic dearomative reaction of indoles. This work highlights the potential for light-induced reactions in synthesizing complex molecules that include furan and indole moieties, similar to those in the compound of interest Zhang et al., 2016.